Cas no 5434-08-2 ( )
structure
Product Name:
CAS No:5434-08-2
MF:C13H19NO
MW:205.296063661575
CID:940758
PubChem ID:225866
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- o-ethyl N,N-diethylbenzamide; NSC15705; 2-ethyl-N,N-diethyl-benzamide; AC1Q5FH9; CTK1H1913; AG-F-88219; N,N,o-triethylbenzamide; AR-1K0602; N,N-diethyl-2-ethylbenzamide; AC1L5ECK; SureCN6647138; 2-ethyl-N,N-diethylbenzamide;
- N,N-diethyl-2-ethylbenzamide
- NSC15705
- DS-011689
- SCHEMBL6647138
- 2-ethyl-N,N-diethylbenzamide
- 5434-08-2
- NSC-15705
- DTXSID30280156
- 2-ethyl-N,N-diethyl-benzamide
- AKOS020117143
- PLSYPGKOSAWICF-UHFFFAOYSA-N
- n,n,2-triethylbenzamide
-
-
- Inchi： 1S/C13H19NO/c1-4-11-9-7-8-10-12(11)13(15)14(5-2)6-3/h7-10H,4-6H2,1-3H3
- InChI Key： PLSYPGKOSAWICF-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1CC)N(CC)CC
Computed Properties
- Exact Mass: 205.14677
- Monoisotopic Mass: 205.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 0.975
- Boiling Point: 334.4°C at 760 mmHg
- Flash Point: 147.5°C
- Refractive Index: 1.514
- PSA: 20.31
- LogP: 2.73100
Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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